4-(N,N-dimethylsulfamoyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C17H16N4O3S2/c1-21(2)26(23,24)14-5-3-13(4-6-14)16(22)20-17-19-15(11-25-17)12-7-9-18-10-8-12/h3-11H,1-2H3,(H,19,20,22)
• InChI Key: BKIYXPWFIVCOAC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=NC=C3
• Molecular Formula: C17H16N4O3S2
• Molecular Weight: 388.5 g/mol
• CAS No.: 476641-85-7

Description

4-(N,N-dimethylsulfamoyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C17H16N4O3S2 and its molecular weight is 388.46. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, especially those containing thiazole and pyridine rings, are of significant interest due to their wide range of biological activities. For instance, thiazole-aminopiperidine hybrid analogues have been designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors, showing promising activity against tuberculosis with minimal cytotoxicity (Jeankumar et al., 2013). This illustrates the potential application of thiazole derivatives in developing antimicrobial agents.

Antimicrobial and Antitumor Activities

Thiazole and pyridine derivatives have been explored for their antimicrobial and antitumor activities. A notable study synthesized thiazolepyridine conjugated benzamides through a green synthesis method, which exhibited moderate antibacterial activity against Staphylococcus aureus and Bacillus subtilis strains (Karuna et al., 2021). Additionally, zinc(II) complexes with pyridine thiazole derivatives demonstrated enhanced antimicrobial and antitumor activities compared to the free ligands, indicating the potential of these compounds in bioactive material development (Xun-Zhong et al., 2020).

Fluorescent Probes for Biological Sensing

The design of fluorescent probes using thiazole derivatives for selective discrimination of thiophenols over aliphatic thiols in water samples highlights another research application. These probes have significant implications for sensing in environmental and biological sciences, demonstrating high selectivity and sensitivity (Wang et al., 2012).